Cas no 54687-67-1 (1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid)

1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid structure
54687-67-1 structure
Product Name:1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid
CAS No:54687-67-1
MF:C10H6N4O2
MW:214.180241107941
CID:353922
PubChem ID:71364552
Update Time:2025-04-19

1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[3,4-a]phthalazine-3-carboxylic acid
    • [1,2,4]triazolo[3,4-a]phthalazine-3-carboxylic acid
    • 54687-67-1
    • DTXSID80788016
    • Inchi: 1S/C10H6N4O2/c15-10(16)9-13-12-8-7-4-2-1-3-6(7)5-11-14(8)9/h1-5H,(H,15,16)
    • InChI Key: CITZHCLFAFPMMY-UHFFFAOYSA-N
    • SMILES: OC(C1=NN=C2C3C=CC=CC=3C=NN21)=O

Computed Properties

  • Exact Mass: 214.04918
  • Monoisotopic Mass: 214.04907545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • PSA: 80.38
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